Cas no 2229587-69-1 (4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol
• CAS No: 2229587-69-1
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6441195
• PubChem ID: 165969175
• Update Time: 2025-10-28

4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1812379
• 4-(aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol
• 2229587-69-1
• 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C11H23NO2/c1-10(2,8-13)11(7-12)5-3-9(14)4-6-11/h9,13-14H,3-8,12H2,1-2H3
• InChI Key： MNSJZWWMYOMFOP-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C(C)(C)CO

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol

Research Brief on 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol (CAS: 2229587-69-1)

The compound 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol (CAS: 2229587-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. Its structural features, including the aminomethyl and hydroxyl functional groups, make it a valuable scaffold for the development of novel therapeutics. Researchers have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents. The compound's ability to interact with various biological targets has been demonstrated in several in vitro and in vivo studies, suggesting its potential in treating a range of diseases.

One of the key areas of investigation has been the compound's application in central nervous system (CNS) disorders. Preliminary studies indicate that 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol may exhibit neuroprotective effects, possibly through modulation of neurotransmitter systems. Additionally, its potential as a building block for the synthesis of prodrugs has been explored, with promising results in enhancing drug delivery and bioavailability.

The synthesis of this compound has also been a focal point of recent research. Advances in catalytic methods and green chemistry approaches have improved the efficiency and scalability of its production. These developments are critical for enabling further pharmacological studies and potential commercialization. Researchers have reported optimized synthetic routes that minimize byproducts and reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 4-(Aminomethyl)-4-(1-hydroxy-2-methylpropan-2-yl)cyclohexan-1-ol represents a promising candidate for further exploration in drug discovery and development. Its multifaceted applications, coupled with recent advancements in synthesis, underscore its potential to contribute to the next generation of therapeutics. Future research should focus on elucidating its mechanisms of action and expanding its utility in treating complex diseases.